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Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485

An In-depth Technical Guide to the Physical Properties of 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and estimated physical
properties of the quaternary ammonium salt, 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium
bromide. Due to the limited availability of direct experimental data for this specific compound,
this guide combines calculated values, estimations based on structurally similar compounds,
and established experimental protocols for the characterization of such salts.

Core Physical Properties

The physical characteristics of 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide are crucial
for its handling, formulation, and application in research and development. Below is a summary
of its key physical properties.
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Property Value Method of Determination

C\u2089H\u2081\u2089Br\u20

Molecular Formula Calculation
82N
Molecular Weight 299.10 g/mol Calculation
] ] Estimated to be in the range of  Estimation based on
Melting Point )
a solid at room temperature. analogous structures
N ) N General property of quaternary
Boiling Point Decomposes before boiling. ]
ammonium salts
Expected to be soluble in polar
solvents like water, ethanol, o
- o Estimation based on
Solubility and acetone, with limited

o ) analogous structures[3]
solubility in non-polar organic

solvents.[1][2]

Note: The melting point of pyrrolidinium-based ionic liquids can be influenced by the structure
of the cation and the nature of the anion.[4][5][6] Given that many pyrrolidinium bromide salts
are solids at room temperature, it is reasonable to predict a similar state for the title compound.
[4] Quaternary ammonium salts are ionic compounds and typically have high thermal stability,
often decomposing at high temperatures rather than exhibiting a true boiling point.[7] Their
solubility is dictated by their ionic nature, favoring polar solvents capable of solvating the cation
and anion.[1][2][3]

Experimental Protocols

Detailed methodologies for determining the physical properties of quaternary ammonium salts
are outlined below. These protocols are standard in the field and can be applied to 1-(3-
bromopropyl)-2,5-dimethylpyrrolidinium bromide.

Synthesis of 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide

Objective: To synthesize 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide via a

quaternization reaction.
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Materials:

e 2,5-dimethylpyrrolidine

e 1,3-dibromopropane

e A suitable aprotic polar solvent (e.g., acetonitrile, acetone)

o Diethyl ether (for precipitation)

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2,5-dimethylpyrrolidine in the chosen aprotic polar solvent.

e Add an equimolar amount of 1,3-dibromopropane to the solution.

e The reaction mixture is typically stirred at room temperature or gently heated under reflux for
a period ranging from several hours to days, depending on the reactivity of the substrates.

» Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

» Upon completion, the product can be precipitated by adding an anti-solvent, such as diethyl
ether.

e The resulting solid is collected by filtration, washed with the anti-solvent to remove unreacted
starting materials, and dried under vacuum.
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Characterization: The structure and purity of the synthesized compound should be confirmed
using spectroscopic methods like *H NMR, 3C NMR, and mass spectrometry.

Determination of Melting Point

Objective: To determine the melting point of the synthesized compound using a standard
laboratory method.

Apparatus:

e Melting point apparatus (e.g., Gallenkamp, Stuart SMP10)
o Capillary tubes

Procedure:

o Asmall, finely powdered sample of the dried compound is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperature range at which the substance begins to melt and completely liquefies is
recorded as the melting point. For ionic liquids, a Differential Scanning Calorimeter (DSC)
can also be used to determine the melting temperature and other thermal transitions.[4][5]

Determination of Solubility

Objective: To qualitatively and quantitatively determine the solubility of the compound in various
solvents.

Qualitative Method:

o Take a small, measured amount of the compound (e.g., 10 mg) and add it to a test tube
containing a small volume of the solvent (e.g., 1 mL).
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» Shake the test tube vigorously and observe if the solid dissolves completely.

« If it dissolves, the compound is considered soluble in that solvent under these conditions. If
not, it is considered insoluble or sparingly soluble. This can be repeated with a range of polar
and non-polar solvents.[8]

Quantitative Method (Gravimetric Approach):

o Prepare a saturated solution of the compound in a specific solvent at a constant temperature
by adding an excess of the solid to the solvent and stirring for an extended period to ensure
equilibrium.[9]

o Carefully separate the undissolved solid from the saturated solution by filtration or
centrifugation.[9]

» Aknown volume or weight of the clear saturated solution is taken, and the solvent is
evaporated.

e The mass of the remaining solid residue is measured.

e The solubility is then calculated and expressed in units such as g/100 mL or mol/L.[4] For
ionic liquids, methods like inverse gas chromatography can also be employed to determine
solubility parameters.[10]

Logical and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of synthesis
and characterization, as well as the decision process for solvent selection.
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Caption: Workflow for the synthesis and characterization of 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide.
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Caption: Logical diagram for predicting solubility based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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